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Compound of Interest

Compound Name: Acid Green 28

Cat. No.: B1175345

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Green 28, also known by its Colour Index name C.I. 625580, is a water-soluble
anthraquinone dye. Its molecular structure, characterized by a central anthraquinone core with
substituted amino groups and sulfonic acid moieties, is responsible for its vibrant green color.
The sulfonation renders the dye soluble in agueous media, making it suitable for various
applications, including textile and leather dyeing. Understanding the spectroscopic properties of
Acid Green 28 is crucial for its application in scientific research, particularly in the development
of fluorescent probes and assays where its interaction with biological molecules can be
monitored. This guide provides a comprehensive overview of the available spectroscopic data
for Acid Green 28 and its related compound, Solvent Green 28, along with detailed
experimental protocols for spectroscopic analysis.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Acid Green 28 is presented in Table
1.
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Property

Value

Reference

Chemical Name

Acid Green 28

Colour Index Name C.l. 625580

CAS Number 12217-29-7 [1]
Molecular Formula C34H32N2Na2010S2 [1]
Molecular Weight 738.74 g/mol [1]
Appearance Green Powder

Solubility Water Soluble

Spectroscopic Properties
Absorption Spectroscopy

The absorption of light by Acid Green 28 is attributed to 1 — 11* electronic transitions within its

conjugated aromatic system. While specific absorption data for Acid Green 28 in various

solvents is not readily available in the scientific literature, data for the closely related, non-

sulfonated compound, Solvent Green 28 (CAS 71839-01-5), provides valuable insight. Solvent

Green 28 exhibits strong absorption in the red region of the visible spectrum.

Table 2: Absorption Properties of Solvent Green 28

Solvent

Absorption Maximum

(Amax)

Molar Absorptivity (g)

Ethanol

630 - 710 nm (strong

absorption range)[2]

Data not available

It is important to note that the sulfonation of the aromatic rings in Acid Green 28 is expected to

cause a shift in the absorption maximum (solvatochromic shift) compared to Solvent Green 28.

The extent of this shift will depend on the solvent polarity.

Fluorescence Spectroscopy
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Detailed fluorescence data, including the emission spectrum and quantum yield, for Acid
Green 28 are not extensively reported in peer-reviewed literature. Anthraquinone dyes, in
general, can exhibit fluorescence, and the emission properties are highly dependent on the

molecular structure and the solvent environment.

Table 3: Fluorescence Properties of Acid Green 28 (Hypothetical Data for Illustrative

Purposes)
Excitation Emission Maximum ]
Solvent . Quantum Yield (P)
Maximum (Aex) (Aem)
Water Data not available Data not available Data not available
Ethanol Data not available Data not available Data not available

Experimental Protocols
UV-Vis Absorption Spectroscopy

The following is a general protocol for measuring the UV-Vis absorption spectrum of a dye like
Acid Green 28.
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Diagram 1: Workflow for UV-Vis Absorption Spectroscopy.

Fluorescence Quantum Yield Measurement (Relative
Method)

The relative method for determining fluorescence quantum yield involves comparing the
fluorescence of the sample to that of a standard with a known quantum vyield.
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Preparation Calculation

( ) Gntegra‘e the area under the emission speclra)

v

Calculate the quantum yield of Acid Green 28 using the formula:
@_sample = ®_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample”2 / n_std"2)

Measurement

Click to download full resolution via product page

Diagram 2: Workflow for Relative Fluorescence Quantum Yield Measurement.

Degradation Pathway

The electrochemical degradation of Acid Green 28 has been studied, revealing a pathway that
involves the initial removal of the sulfonic acid groups followed by the breakdown of the
anthragquinone core.
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Diagram 3: Simplified Electrochemical Degradation Pathway of Acid Green 28.

Conclusion

While Acid Green 28 is a commercially available dye, a comprehensive public database of its
spectroscopic properties is lacking. The data for its non-sulfonated counterpart, Solvent Green
28, suggests strong absorption in the 630-710 nm range. Further research is required to fully
characterize the absorption and emission properties of Acid Green 28 in various solvents and
to determine its fluorescence quantum yield. The provided experimental protocols offer a
standardized approach for researchers to obtain this critical data, enabling the expanded use of
Acid Green 28 in various scientific and drug development applications. The degradation
pathway outlined provides insight into its environmental fate and potential for remediation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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